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Compound of Interest

Compound Name: Nickel(II) bromide hexahydrate

Cat. No.: B16168163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the safe handling and use of Nickel(II)
bromide hexahydrate in chemical reactions, with a focus on its application as a catalyst in

cross-coupling reactions.

Introduction
Nickel(II) bromide (NiBr₂) is a versatile inorganic compound that exists in an anhydrous form as

a yellow-brown solid and in several hydrated forms, the most common of which is the blue-

green hexahydrate, NiBr₂(H₂O)₆.[1] In the field of organic synthesis, particularly for drug

discovery and development, nickel catalysts are gaining prominence as a more economical

and abundant alternative to traditional palladium catalysts for cross-coupling reactions.[2][3]

Nickel(II) bromide is a common precursor for generating active Ni(0) catalytic species and is

utilized in various transformations, including Suzuki-Miyaura couplings.[1][2][3]

Physicochemical Data
Proper planning of a chemical reaction requires a thorough understanding of the physical and

chemical properties of all reagents. The key properties of Nickel(II) bromide hexahydrate are
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summarized in the table below.

Property Value

Chemical Formula NiBr₂·6H₂O[4]

Molar Mass 326.59 g/mol [4]

Appearance Blue-green crystalline solid[1]

Solubility in Water
1.13 kg/L (0 °C), 1.31 kg/L (20 °C), 1.55 kg/L

(100 °C)[1]

Melting Point Decomposes at 300°C[5]

Hazards

Irritant, corrosive, may cause allergic skin

reaction, suspected of causing genetic defects,

may cause cancer by inhalation, may damage

the unborn child.[1][6]

Safety Precautions and Handling
Nickel(II) bromide hexahydrate is a hazardous substance and must be handled with

appropriate safety measures.[6][7][8]

Personal Protective Equipment (PPE): Always wear chemical splash goggles, rubber gloves,

a lab coat or rubber apron with long sleeves.[6][9]

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of dust.[9]

Handling: Avoid contact with skin and eyes.[8] Do not breathe dust. Wash hands thoroughly

after handling and before eating or smoking.[9]

Storage: Store in a cool, dry place in a tightly closed container.[9] It is hygroscopic.

Spills: In case of a spill, wear appropriate PPE, contain the material, and collect it for

disposal. Do not allow it to enter drains or waterways.[8][9]

First Aid:
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Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including

under the eyelids, and seek immediate medical attention.[7][9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[9] Seek medical attention if irritation or a rash occurs.[10]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[7][9]

Ingestion: If the person is conscious, rinse their mouth and have them drink at least two

large glasses of water. Do not induce vomiting. Seek immediate medical attention.[9]

Experimental Protocol: General Setup for a Nickel-
Catalyzed Cross-Coupling Reaction
This protocol outlines a general procedure for a Suzuki-Miyaura cross-coupling reaction using

Nickel(II) bromide as a catalyst precursor. The specific quantities of reagents and reaction

conditions should be optimized for the specific substrates being used.

Materials and Reagents:

Nickel(II) bromide hexahydrate (or an anhydrous form like NiBr₂(dme))[2]

Aryl halide (e.g., aryl bromide, iodide, or chloride)[3]

Arylboronic acid[3]

Base (e.g., K₃PO₄)[3]

Solvent (e.g., 1,4-dioxane)[3]

Inert gas (e.g., nitrogen or argon)

Schlenk flask or other suitable reaction vessel

Standard laboratory glassware

Magnetic stirrer and heating plate
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Procedure:

Reaction Setup: Assemble a Schlenk flask equipped with a magnetic stir bar and a

condenser under an inert atmosphere (nitrogen or argon).

Addition of Solids: To the flask, add Nickel(II) bromide hexahydrate, the aryl halide, the

arylboronic acid, and the base.

Solvent Addition: Add the degassed solvent to the flask via a syringe.

Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 120°C) and

stir for the required amount of time.[3] The progress of the reaction can be monitored by

techniques such as TLC or GC-MS.

Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction with water and extract the product with a suitable organic solvent.

Purification: The organic layers are combined, dried over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude

product can then be purified by column chromatography.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for setting up a reaction with Nickel(II)
bromide hexahydrate.
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Caption: General workflow for a Nickel-catalyzed cross-coupling reaction.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b16168163/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-reactions-involving-nickel-ii-bromide-hexahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16168163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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